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Compound of Interest

Compound Name: GSK163929

Cat. No.: B15608940

For researchers, scientists, and drug development professionals handling GSK163929, a
potent and selective CCR5 antagonist, proper disposal is a critical component of laboratory
safety and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS)
detailing disposal procedures, a cautious approach, treating the compound as potentially
hazardous, is paramount. This guide provides a step-by-step operational plan for the safe
handling and disposal of GSK163929, ensuring compliance with general laboratory safety
standards.

Immediate Safety and Handling Protocols

Prior to disposal, it is essential to adhere to standard laboratory safety protocols when handling
GSK163929. Always wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. All handling of the solid compound or solutions should be
performed in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Step-by-Step Disposal Procedure

Given the lack of specific disposal instructions for GSK163929, the following procedure is
based on established best practices for the disposal of research chemicals.

1. Waste ldentification and Classification:
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In the absence of a definitive SDS, GSK163929 and any materials contaminated with it (e.g.,
pipette tips, gloves, empty vials) should be treated as hazardous chemical waste.[1][2][3]

Do not mix GSK163929 waste with other chemical waste streams unless compatibility is
confirmed.[2] Segregate it as a distinct waste stream to await professional disposal.

. Containerization and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for collecting GSK163929
waste.[1][2] The container should be clearly labeled as "Hazardous Waste."

The label must include:

o The full chemical name: 4-chloro-2-fluoro-5-(4-(3-fluorophenyl)-4-(2-((1R,3r,5S)-3-(2-
methyl-1H-benzo[d]imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)ethyl)piperidine-1-
carbonyl)-N-methylbenzenesulfonamide

o The CAS Number: 716354-04-0

o The quantity of waste.

o The date of accumulation.

o The name of the principal investigator or laboratory contact.
. Storage:

Store the sealed and labeled waste container in a designated, secure area away from
incompatible materials. This area should be well-ventilated and have secondary containment
to prevent the spread of any potential leaks.

. Consultation and Pickup:

Crucially, contact your institution's Environmental Health and Safety (EHS) department.
Inform them of the waste you have generated and that a specific SDS for disposal is
unavailable. They will provide guidance on the final disposal route, which may include
incineration or other specialized treatments for chemical waste.[1][4][5][6]
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» Arrange for a scheduled pickup of the hazardous waste by authorized personnel. Do not
attempt to dispose of GSK163929 down the drain or in regular trash.[4][6]

Chemical and Physical Properties

A summary of the known properties of GSK163929 is provided below to assist in its safe

handling and to provide necessary information to EHS personnel.

Property

Value

Chemical Name

4-chloro-2-fluoro-5-(4-(3-fluorophenyl)-4-(2-
((1R,3r,5S)-3-(2-methyl-1H-benzo[d]imidazol-1-
yl)-8-azabicyclo[3.2.1]octan-8-
yl)ethyl)piperidine-1-carbonyl)-N-
methylbenzenesulfonamide

CAS Number 716354-04-0
Molecular Formula C36H40CIF2N503S
Formula Weight 696.26 g/mol

Physical State

Solid (Assumed based on common research

compounds)

Solubility

Information not readily available. Assume low

agueous solubility.

Storage

-20°C

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of a research

chemical like GSK163929 for which a specific Safety Data Sheet is not available.
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Start: Need to Dispose of GSK163929

Is a specific Safety Data Sheet (SDS) with disposal instructions available?

o

Treat as Hazardous Waste

Segregate waste and label container with full chemical information

A\

Store in a designated, secure area with secondary containment

A

Consult Institutional Environmental Health & Safety (EHS

Follow EHS Guidance
\

Arrange for hazardous waste pickup by authorized personnel

Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for GSK163929.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of GSK163929, thereby protecting themselves, their colleagues, and the environment.
Always prioritize caution and seek expert advice from your institution's safety professionals
when handling and disposing of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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